2-{5-[(4-chlorophenoxy)methyl]furan-2-yl}-5-(cyclopropylamino)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(4-chlorophenoxy)methyl]furan-2-yl]-5-(cyclopropylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H14ClN3O3/c19-11-1-5-13(6-2-11)23-10-14-7-8-16(24-14)18-22-15(9-20)17(25-18)21-12-3-4-12/h1-2,5-8,12,21H,3-4,10H2
• InChI Key: ZFHSLBHCUSKUIA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=C(N=C(O2)C3=CC=C(O3)COC4=CC=C(C=C4)Cl)C#N
• Molecular Formula: C18H14ClN3O3
• Molecular Weight: 355.8 g/mol

Description

The compound “2-{5-[(4-chlorophenoxy)methyl]furan-2-yl}-5-(cyclopropylamino)-1,3-oxazole-4-carbonitrile” is a complex organic molecule that contains several functional groups including a furan ring, a chlorophenoxy group, a cyclopropylamino group, an oxazole ring, and a carbonitrile group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions under which the reactions are carried out. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and oxazole rings, for example, are heterocyclic compounds that contain oxygen and nitrogen atoms, respectively. The presence of these heteroatoms can have significant effects on the compound’s chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reactants present. For example, the furan ring might undergo electrophilic substitution reactions, while the carbonitrile group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonitrile group and the aromatic rings might make the compound relatively non-polar, affecting its solubility in different solvents.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical synthesis. Future research might focus on synthesizing this compound, studying its properties, and exploring its potential applications.